Cas no 589-15-1 (4-Bromobenzyl bromide)

• Product Name: 4-Bromobenzyl bromide
• CAS No: 589-15-1
• Molecular Formula: C₇H₆Br₂
• Molecular Weight: 249.93054
• MDL: MFCD00000179
• CID: 38556
• PubChem ID: 68527

4-Bromobenzyl bromide Properties

Names and Identifiers

• 1-Bromo-4-(bromomethyl)benzene
• alpha,4-Dibromotoluene
• 4-Bromobenzylbromide
• alpha p-Dibromotoluene
• p-Bromobenzyl Bromide
• α,4-Dibromotoluene
• 4-Bromobenzyl bromide
• Toluene, p,alpha-dibromo-
• CS-W009136
• 4-bromo benzyl bromide
• 1-(bromomethyl)-4-bromobenzene
• 4-(bromomethyl)bromobenzene
• CCRIS 8442
• AKOS000118837
• Q27257050
• AB00113
• 4-Bromo-1-bromomethylbenzene
• p-bromo-benzylbromide
• 4-bromo-benzyl bromide
• 1-bromo-4-bromomethyl-benzene
• 1-bromo-4-(bromomethyl)-benzene
• EN300-18404
• Toluene,.alpha.-dibromo-
• 4-Bromobenzyl bromide, 98%
• 1-bromo-4-(bromomethyl) benzene
• Toluene, p,.alpha.-dibromo-
• 4-Bromobenzyl bromide, purum, >=98.0% (GC)
• MFCD00000179
• Tox21_302061
• 3D1TTL8BGN
• p-bromobenzylbromide
• W-105357
• F2190-0255
• FT-0617872
• EINECS 209-636-5
• DTXSID5044445
• AM81632
• .alpha.,p-Dibromotoluene
• NSC-113584
• 4-Dibromotoluene;1-bromo-4-(bromomethyl)-benzen;1-Bromo-4-(bromomethyl)benzene;p-Dibromotoluene
• 589-15-1
• p-bromo benzylbromide
• DTXCID3024445
• STR01024
• 4-bromobenzyl-bromide
• NCGC00255915-01
• InChI=1/C7H6Br2/c8-5-6-1-3-7(9)4-2-6/h1-4H,5H
• NSC 113584
• Benzene, 1-bromo-4-(bromomethyl)-
• 4-bromo-benzylbromide
• D78093
• 1-bromo-4-bromomethylbenzene
• 4bromobenzyl bromide
• Toluene, p,a-dibromo-
• UNII-3D1TTL8BGN
• SCHEMBL7536
• A25296
• alpha,p-Dibromotoluene
• NSC113584
• CHEMBL3185105
• NS00008651
• 4-bromomethyl bromobenzene
• 1-bromo-4-(bromo-methyl)benzene
• B1002
• 4-Bromobenzyl-d6Bromide
• 4-bromo benzylbromide
• CAS-589-15-1
• P-BROMOBENZYL BROMIDE [MI]
• Toluene, p,alphadibromo (8CI)
• alpha,4Dibromotoluene
• DB-367601
• alpha,pDibromotoluene
• 1Bromo4(bromomethyl)benzene
• Benzene, 1bromo4(bromomethyl)
• DB-016179
• STK397863
• p,alphaDibromotoluene
• Toluene, p,alphadibromo

• MDL： MFCD00000179
• InChIKey： YLRBJYMANQKEAW-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H6Br2/c8-5-6-1-3-7(9)4-2-6/h1-4H,5H2
• SMILES： C1=C(C=CC(=C1)Br)CBr
• BRN： 606498

Computed Properties

• Exact Mass: 249.88158g/mol
• Surface Charge: 0
• XLogP3: 3.4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 247.88363g/mol
• Monoisotopic Mass: 247.88363g/mol
• Topological Polar Surface Area: 0Ų
• Heavy Atom Count: 9
• Complexity: 75
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 3.34400
• PSA: 0.00000
• Merck: 1409
• Refractive Index: 1.6066 (estimate)
• Water Partition Coefficient: May decompose OSE
• Boiling Point: 115-124 ºC (12 mmHg)
• Melting Point: 60.0 to 64.0 deg-C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 115-124°C/12mm
• Color/Form: White needle like crystals. It has a pleasant aromatic smell. It can volatilize with water vapor. Sublimation by heating.
• Solubility: Soluble in ethanol, ether, carbon disulfide, benzene and glacial acetic acid. Soluble in water and ethanol.
• Sensitiveness: Lachrymatory
• Density: 1.8246 (rough estimate)

4-Bromobenzyl bromide Security Information

• Symbol:
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S22-S26-S36/37/39-S45-S25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3261 8/PG 2
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Prompt：dangerous
• Storage Condition：Store long-term at 2-8°C
• PackingGroup：III
• Risk Phrases： 34-42/43
• Signal Word：Danger
• TSCA：T
• HazardClass：8
• FLUKA BRAND F CODES：19

4-Bromobenzyl bromide Customs Data

• HS CODE：29036990
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%